![molecular formula C17H19ClN2O2SSn B8693549 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-1-[(4-methylphenyl)sulfonyl]-3-(trimethylstannyl)-](/img/structure/B8693549.png)
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[N:8]([S:12]([C:15]3[CH:20]=[CH:19][C:18]([CH3:21])=[CH:17][CH:16]=3)(=[O:14])=[O:13])[CH:9]=[C:10](I)[C:3]=12.C([Li])(C)(C)C.[CH3:27][Sn:28](Cl)([CH3:30])[CH3:29].[F-].[K+]>C1COCC1>[Cl:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[N:8]([S:12]([C:15]3[CH:20]=[CH:19][C:18]([CH3:21])=[CH:17][CH:16]=3)(=[O:14])=[O:13])[CH:9]=[C:10]([Sn:28]([CH3:30])([CH3:29])[CH3:27])[C:3]=12 |f:3.4|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=C2C(=NC=C1)N(C=C2I)S(=O)(=O)C2=CC=C(C=C2)C
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Name
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Quantity
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2.85 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)[Li]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[Sn](C)(C)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[F-].[K+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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the mixture is stirred at −78° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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to warm to RT overnight
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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the organic phase is separated off
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Type
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EXTRACTION
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Details
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extracted once with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases are dried over magnesium sulfate
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Type
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CONCENTRATION
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Details
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the solution is concentrated
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Type
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CUSTOM
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Details
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The product is purified by column chromatography on silica gel (mobile phase: toluene/ethyl acetate 20:1)
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Reaction Time |
30 min |
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Name
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Type
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Smiles
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ClC1=C2C(=NC=C1)N(C=C2[Sn](C)(C)C)S(=O)(=O)C2=CC=C(C=C2)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
